Cas no 1260775-34-5 (Tert-butyl-3,5-dibromopyridin-2-ylcarbamate)

• Product Name: Tert-butyl-3,5-dibromopyridin-2-ylcarbamate
• CAS No: 1260775-34-5
• MF: C₁₀H₁₂Br₂N₂O₂
• MW: 352.022480964661
• CID: 6016677
• PubChem ID: 91755412
• Update Time: 2025-05-21

Tert-butyl-3,5-dibromopyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl-3,5-dibromopyridin-2-ylcarbamate
• 1260775-34-5
• N-TERT-BUTYL-N-(3,5-DIBROMOPYRIDIN-2-YL)CARBAMATE

• MDL： MFCD11976400
• Inchi： 1S/C10H12Br2N2O2/c1-10(2,3)16-9(15)14-8-7(12)4-6(11)5-13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： ZNCNLEVJPGWFLL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(Br)C=C1Br

Computed Properties

• Exact Mass: 350.91668g/mol
• Monoisotopic Mass: 348.91873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.3Ų

Additional information on Tert-butyl-3,5-dibromopyridin-2-ylcarbamate

Comprehensive Overview of Tert-butyl-3,5-dibromopyridin-2-ylcarbamate (CAS No. 1260775-34-5)

Tert-butyl-3,5-dibromopyridin-2-ylcarbamate (CAS No. 1260775-34-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and dibromopyridine moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's carbamate functionality is particularly noteworthy, as it often enhances stability and bioavailability in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have sparked renewed interest in Tert-butyl-3,5-dibromopyridin-2-ylcarbamate, with many scientists exploring its role in sustainable synthesis routes. Common search queries like "how to synthesize Tert-butyl-3,5-dibromopyridin-2-ylcarbamate" or "applications of CAS 1260775-34-5" reflect growing curiosity about this molecule.

From a structural perspective, the presence of two bromine atoms at the 3 and 5 positions of the pyridine ring offers multiple sites for further functionalization. This characteristic makes CAS 1260775-34-5 particularly useful in cross-coupling reactions, a hot topic in modern organic synthesis. The compound's tert-butyloxycarbonyl (Boc) protecting group is another feature that aligns with current research interests in protective group chemistry.

In the context of pharmaceutical intermediates, Tert-butyl-3,5-dibromopyridin-2-ylcarbamate has shown promise in the development of kinase inhibitors and other therapeutic agents. The scientific community frequently searches for information on "Tert-butyl-3,5-dibromopyridin-2-ylcarbamate solubility" and "CAS 1260775-34-5 safety data," indicating practical concerns in laboratory applications. Proper handling and storage recommendations are essential considerations when working with this compound.

The synthesis of Tert-butyl-3,5-dibromopyridin-2-ylcarbamate typically involves bromination of appropriate pyridine precursors followed by carbamate formation. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of producing this compound, addressing common search queries about "optimized synthesis of CAS 1260775-34-5." These developments contribute to the compound's growing importance in industrial and academic settings.

Analytical characterization of CAS 1260775-34-5 employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers often look for "Tert-butyl-3,5-dibromopyridin-2-ylcarbamate NMR data" or "HPLC methods for CAS 1260775-34-5," highlighting the need for reliable analytical protocols. The compound's stability under various conditions is another frequent topic of investigation.

Looking forward, Tert-butyl-3,5-dibromopyridin-2-ylcarbamate continues to attract attention in the context of fragment-based drug design and molecular hybridization strategies. Its structural versatility makes it suitable for creating diverse molecular libraries, a key aspect of modern combinatorial chemistry. The compound's role in developing novel materials with specific electronic properties is another emerging research direction.

For researchers considering working with CAS 1260775-34-5, understanding its reactivity patterns and derivatization potential is crucial. Common practical questions include "storage conditions for Tert-butyl-3,5-dibromopyridin-2-ylcarbamate" and "commercial availability of CAS 1260775-34-5." These practical considerations are equally important as the compound's synthetic applications in ensuring successful research outcomes.